1-(methoxyacetyl)-N-(3'-methyl-3-biphenylyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(2-methoxyacetyl)-N-[3-(3-methylphenyl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C22H26N2O3/c1-16-6-3-7-17(12-16)18-8-4-10-20(13-18)23-22(26)19-9-5-11-24(14-19)21(25)15-27-2/h3-4,6-8,10,12-13,19H,5,9,11,14-15H2,1-2H3,(H,23,26)
• InChI Key: REVHMGTWRWFDHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC(=CC=C2)NC(=O)C3CCCN(C3)C(=O)COC
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

1-(methoxyacetyl)-N-(3'-methyl-3-biphenylyl)-3-piperidinecarboxamide is a synthetic compound that is commonly used in scientific research. This compound is also known as JNJ-42153605 and is a selective antagonist of the orexin-1 receptor. The orexin-1 receptor is a G-protein-coupled receptor that is primarily located in the central nervous system. JNJ-42153605 has been used in various studies to investigate the role of orexin-1 receptor in different physiological and behavioral processes.

Mechanism of Action

JNJ-42153605 is a selective antagonist of the orexin-1 receptor. The orexin-1 receptor is primarily located in the central nervous system and is involved in the regulation of various physiological and behavioral processes. JNJ-42153605 binds to the orexin-1 receptor and blocks its activity, which leads to a decrease in the downstream signaling pathways.
Biochemical and physiological effects:
JNJ-42153605 has been shown to have various biochemical and physiological effects. In animal studies, JNJ-42153605 has been shown to decrease wakefulness and increase NREM sleep. JNJ-42153605 has also been shown to decrease drug-seeking behavior in animal models of addiction. Additionally, JNJ-42153605 has been shown to decrease anxiety and depression-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using JNJ-42153605 in lab experiments is its selectivity for the orexin-1 receptor. This allows researchers to investigate the specific role of the orexin-1 receptor in different physiological and behavioral processes. However, one limitation of using JNJ-42153605 is its limited bioavailability, which can make it difficult to administer in some experimental paradigms.

Future Directions

There are several future directions for the use of JNJ-42153605 in scientific research. One potential area of research is the investigation of the role of the orexin-1 receptor in the regulation of feeding behavior. Another potential area of research is the investigation of the role of the orexin-1 receptor in the regulation of stress and anxiety. Additionally, JNJ-42153605 could be used in combination with other drugs to investigate potential synergistic effects.

Synthesis Methods

The synthesis of JNJ-42153605 involves several steps. The first step involves the reaction between 3-methylbiphenyl and 3-piperidinone to form 3'-methyl-3-biphenylyl-3-piperidinone. The second step involves the reaction between 3'-methyl-3-biphenylyl-3-piperidinone and methoxyacetyl chloride to form 1-(methoxyacetyl)-N-(3'-methyl-3-biphenylyl)-3-piperidinecarboxamide.

Scientific Research Applications

JNJ-42153605 has been used in various scientific research studies to investigate the role of orexin-1 receptor in different physiological and behavioral processes. Some of the research areas where JNJ-42153605 has been used include sleep-wake regulation, addiction, anxiety, depression, and feeding behavior.